3-methoxy-N-((3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl)methyl)propanamide
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Description
3-methoxy-N-((3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl)methyl)propanamide is a useful research compound. Its molecular formula is C12H14N4O4 and its molecular weight is 278.268. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Molecular Structure
Synthesis of Oxadiazoline Derivatives : Studies on oxadiazoline derivatives, closely related to the compound of interest, highlight the synthesis of various heterocyclic compounds, including transformations of the pyrido[1,2-a]pyrazine ring system into imidazo[1,2-a]pyridines and 2-oxa-6a, 10c-diazaaceanthrylenes. These chemical transformations underscore the versatility of oxadiazoline derivatives in synthesizing complex heterocyclic structures with potential scientific applications (Kolar, Tiŝler, & Pizzioli, 1996).
Molecular Structure Analysis : Research into the molecular structure of related compounds, such as 7-methoxy-5-methyl-2-(pyridin-3-yl)-11,12-dihydro-5,11-methano[1,2,4]triazolo[1,5-c][1,3,5]benzoxadiazocine, utilizes X-ray diffraction, FT-IR spectroscopy, and theoretical calculations (HF and DFT) to explore the structural parameters, vibrational frequencies, and surface properties. These studies provide insights into the electronic and spatial characteristics that might influence the reactivity and stability of similar compounds (Gumus, Kansız, Aydemir, Gorobets, & Dege, 2018).
Biological Activity and Applications
Antimicrobial and Cytotoxicity Studies : Compounds structurally related to the query molecule have been evaluated for their antimicrobial activities and cytotoxicity. For instance, novel modified Strobilurin derivatives have shown promising antimicrobial activity, illustrating the potential for such compounds in addressing infectious diseases (Sridhara et al., 2011).
Antioxidant and Anticancer Activity : Derivatives of 3-[(4-methoxyphenyl)amino]propanehydrazide have been synthesized and tested for their antioxidant and anticancer activities. Some derivatives displayed potent activity, highlighting the potential therapeutic applications of such compounds in treating cancer and oxidative stress-related disorders (Tumosienė et al., 2020).
Properties
IUPAC Name |
3-methoxy-N-[[3-(2-oxo-1H-pyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N4O4/c1-19-5-3-9(17)14-7-11-15-12(16-20-11)8-2-4-13-10(18)6-8/h2,4,6H,3,5,7H2,1H3,(H,13,18)(H,14,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BZTBATNOACOQJR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCC(=O)NCC1=NC(=NO1)C2=CC(=O)NC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.